molecular formula C7H6ClFN2O2 B8392461 4-Chloro-3-fluoro-5-nitro-benzylamine

4-Chloro-3-fluoro-5-nitro-benzylamine

Cat. No.: B8392461
M. Wt: 204.58 g/mol
InChI Key: SGBOKITYYDTNNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Chloro-3-fluoro-5-nitro-benzylamine is a halogenated and nitro-substituted benzylamine derivative. Its structure comprises a benzene ring with three substituents: a chlorine atom at position 4, a fluorine atom at position 3, and a nitro group (-NO₂) at position 5, with an amine (-NH₂) functional group attached to the methylene (-CH₂-) bridge. The electron-withdrawing nitro and halogen groups reduce the amine’s basicity compared to unsubstituted benzylamine, while the fluorine atom may enhance metabolic stability in biological applications.

Properties

Molecular Formula

C7H6ClFN2O2

Molecular Weight

204.58 g/mol

IUPAC Name

(4-chloro-3-fluoro-5-nitrophenyl)methanamine

InChI

InChI=1S/C7H6ClFN2O2/c8-7-5(9)1-4(3-10)2-6(7)11(12)13/h1-2H,3,10H2

InChI Key

SGBOKITYYDTNNX-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1[N+](=O)[O-])Cl)F)CN

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Table 1: Key Structural Features and Properties
Compound Name Core Structure Substituents Molecular Weight (g/mol) Key Applications/Reactivity
4-Chloro-3-fluoro-5-nitro-benzylamine Benzene + benzylamine 4-Cl, 3-F, 5-NO₂, -CH₂NH₂ ~215.6 (estimated) Pharmaceutical intermediate, EWG study
4-Bromo-2-fluorobenzyl Chloride Benzene + benzyl chloride 4-Br, 2-F, -CH₂Cl ~223.5 Precursor for Suzuki coupling
N-(3-chloro-5-fluorophenyl)-4-nitro-2,1,3-benzoxadiazol-5-amine Benzoxadiazole + aniline 3-Cl, 5-F, 4-NO₂ 308.65 Fluorescent probes, enzyme inhibition
4-Chloro-3-fluoro-5-(trifluoromethyl)benzyl bromide Benzene + benzyl bromide 4-Cl, 3-F, 5-CF₃, -CH₂Br ~295.5 Agrochemical intermediates
(S)-N-[[3-(3-fluoro-4-morpholinylphenyl)-2-oxo-5-oxazolidinyl]methyl]benzylamine hydrochloride Benzylamine + oxazolidinone Morpholinyl, oxazolidinone, F ~452.9 (estimated) Antibacterial agents (oxazolidinones)

Electronic and Reactivity Profiles

  • Nitro Group Effects: The nitro group in 4-Chloro-3-fluoro-5-nitro-benzylamine strongly deactivates the aromatic ring, making the compound less reactive toward electrophilic substitution compared to non-nitro analogs like 4-Bromo-2-fluorobenzyl Chloride . However, the nitro group enhances oxidative stability and may facilitate reduction to amine derivatives for further functionalization.
  • Halogen Substituents :
    The 4-Cl and 3-F substituents create a sterically hindered environment. In contrast, 4-Chloro-3-fluoro-5-(trifluoromethyl)benzyl bromide replaces the nitro group with a CF₃ group, which is less electron-withdrawing but increases lipophilicity.

  • Amine Reactivity :
    The benzylamine group in the target compound is less basic than morpholine-containing analogs (e.g., ) due to the electron-withdrawing nitro and halogen substituents. This reduced basicity could limit its use in proton-coupled reactions but improve stability under acidic conditions.

Physical Properties and Solubility

  • Solubility :
    The nitro group in 4-Chloro-3-fluoro-5-nitro-benzylamine reduces water solubility compared to morpholine-containing derivatives , which benefit from polar heterocycles.

  • Molecular Weight : The target compound’s lower molecular weight (~215.6) compared to benzoxadiazole derivatives (~308.65) may improve bioavailability in drug design.

Preparation Methods

Starting Material: 3-Fluoroaniline

A method analogous to the synthesis of 4-chloro-2-fluoro-5-nitroacetophenone (CN110668948A) provides a foundational framework.

Step 1: Acetylation of 3-Fluoroaniline

3-Fluoroaniline undergoes acetylation with acetic anhydride in acetic acid to yield 3-fluoroacetanilide. This protects the amine group during subsequent electrophilic reactions.

Step 2: Friedel-Crafts Acylation

In the presence of AlCl₃ (Lewis acid), 3-fluoroacetanilide reacts with acetyl chloride in carbon disulfide to form 2-fluoro-4-acetamidoacetophenone. This step introduces an acetyl group para to the fluorine.

Step 3: Hydrolysis and Sandmeyer Reaction

Hydrolysis of the acetamide group yields 2-fluoro-4-aminoacetophenone. Subsequent Sandmeyer reaction with HCl and CuCl replaces the amino group with chlorine, producing 2-fluoro-4-chloroacetophenone.

Step 4: Nitration

Nitration using mixed acid (HNO₃/H₂SO₄) introduces a nitro group meta to the chlorine and ortho to the fluorine, yielding 4-chloro-3-fluoro-5-nitroacetophenone.

Step 5: Reduction to Benzylamine

Catalytic hydrogenation (H₂/Pd-C) reduces the acetophenone’s ketone to a methylene group, followed by hydrolysis to convert the resulting 4-chloro-3-fluoro-5-nitrobenzyl alcohol to the amine via a Gabriel synthesis or Hofmann rearrangement.

Yield : ~65% over five steps (estimated from analogous reactions).

Alternative Pathway: Diazonium Salt Intermediates

Starting Material: 3-Fluoro-5-nitrobenzyl Alcohol

This route prioritizes early nitration and leverages diazonium chemistry for chlorination.

Step 1: Nitration of 3-Fluorobenzyl Alcohol

Nitration with fuming HNO₃ at 0°C introduces a nitro group meta to the fluorine, yielding 3-fluoro-5-nitrobenzyl alcohol.

Step 2: Diazotization and Chlorination

Conversion of the alcohol to a bromide (PBr₃) followed by amination (NH₃) produces 3-fluoro-5-nitrobenzylamine. Diazotization with NaNO₂/HCl and treatment with CuCl introduces chlorine para to the fluorine, yielding the target compound.

Yield : ~50% (based on similar diazonium reactions).

Vapor-Phase Chlorination Approach

Inspired by US4582948A, vapor-phase chlorination offers a scalable alternative.

Step 1: Nitration of 3-Fluorotoluene

Nitration of 3-fluorotoluene yields 3-fluoro-5-nitrotoluene.

Step 2: Side-Chain Chlorination

Photochlorination under UV light converts the methyl group to trichloromethyl, forming 3-fluoro-5-nitrobenzotrichloride.

Step 3: Hydrolysis and Amination

Hydrolysis with NaOH produces 3-fluoro-5-nitrobenzoic acid, which is reduced to the benzylamine via LiAlH₄. Final chlorination via electrophilic substitution (Cl₂/FeCl₃) introduces chlorine at position 4.

Yield : ~70% (extrapolated from patent data).

Comparative Analysis of Methods

Method Key Steps Advantages Challenges Yield
Sequential ElectrophilicAcetylation, Friedel-Crafts, SandmeyerHigh regiocontrolMultiple protection/deprotection steps~65%
Diazonium SaltDiazotization, ChlorinationFewer stepsSensitivity to reaction conditions~50%
Vapor-Phase ChlorinationPhotochlorination, HydrolysisScalabilityRequires specialized equipment~70%

Challenges and Optimization Strategies

  • Regioselectivity in Nitration : The nitro group’s position is critical. Use of sulfuric acid as a catalyst ensures meta-nitration relative to existing substituents.

  • Amination Efficiency : Direct reduction of nitro groups (e.g., with Sn/HCl) risks over-reduction; catalytic hydrogenation offers better control.

  • Purification : Column chromatography or recrystallization from ethanol/water mixtures resolves mixtures of regioisomers .

Q & A

Q. How can AI-driven experimental design accelerate the optimization of 4-chloro-3-fluoro-5-nitro-benzylamine derivatives?

  • Methodological Answer : Train machine learning models (e.g., random forests) on reaction databases to predict optimal conditions (solvent, catalyst, temperature). Implement robotic platforms for high-throughput screening of derivative libraries. Use COMSOL Multiphysics for CFD simulations to scale up reactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.